Cas no 1700090-00-1 (6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one)

• Product Name: 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one
• CAS No: 1700090-00-1
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5833468
• PubChem ID: 108108075
• Update Time: 2025-06-13

6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1700090-00-1
• EN300-737045
• 6-[(butylamino)methyl]-1,2-dihydropyridin-2-one
• 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H16N2O/c1-2-3-7-11-8-9-5-4-6-10(13)12-9/h4-6,11H,2-3,7-8H2,1H3,(H,12,13)
• InChI Key： BEJPWBKXPLSBDM-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(CNCCCC)N1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one

Comprehensive Overview of 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one (CAS No. 1700090-00-1)

The compound 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one, identified by its CAS number 1700090-00-1, is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridin-2-one core modified with a butylamino side chain, offers versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity or as a precursor for bioactive derivatives. The growing interest in nitrogen-containing heterocycles like this compound aligns with current trends in small-molecule therapeutics development.

Recent literature highlights the significance of 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one in addressing modern challenges such as targeted drug delivery and sustainable chemistry. Its balanced lipophilicity, attributed to the butylamino moiety, makes it particularly interesting for optimizing bioavailability in drug candidates – a key concern in pharmaceutical development. The compound's potential extends to crop protection formulations, where structural analogs have demonstrated efficacy as biodegradable agrochemicals, responding to the global demand for environmentally friendly solutions.

Synthetic approaches to CAS 1700090-00-1 typically involve microwave-assisted or catalyzed cyclization methods, reflecting the pharmaceutical industry's shift toward green chemistry principles. Analytical characterization often combines HPLC-MS and NMR spectroscopy, with particular attention to the tautomeric equilibrium between its 2-pyridone and 2-hydroxypyridine forms. This behavior is crucial for understanding its structure-activity relationships, a frequent topic in medicinal chemistry discussions and patent filings.

The pharmacophore potential of 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one has sparked investigations into its molecular docking capabilities with various biological targets. Preliminary computational studies suggest favorable interactions with kinase domains and G-protein-coupled receptors, making it a candidate for precision medicine applications. These findings correlate with increasing searches for scaffold hopping strategies and fragment-based drug design in scientific databases.

Stability studies of 1700090-00-1 under different pH conditions and temperature ranges provide valuable data for formulation scientists. The compound shows optimal stability in slightly acidic environments, information critical for developing oral dosage forms. Such characteristics address frequent queries about API degradation patterns and excipient compatibility in pharmaceutical forums.

Emerging applications of this dihydropyridinone derivative include its use as a fluorescence probe in biochemical assays, capitalizing on its intrinsic luminescence properties. This application aligns with the rising demand for label-free detection methods in high-throughput screening. Recent publications have explored its chemodosimeter potential for detecting biologically relevant analytes, a topic gaining traction in diagnostic development circles.

From a regulatory perspective, thorough characterization of 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one includes establishing its polymorphic forms and solvate behavior – essential considerations for intellectual property protection and patent strategies. These aspects frequently appear in searches related to drug development timelines and formulation patents, reflecting industry concerns about generic competition.

The environmental fate of CAS 1700090-00-1 has been evaluated through biodegradation studies and ecotoxicity assessments, responding to stricter REACH regulations. Data suggests moderate persistence in aquatic systems, prompting research into structural modifications that could enhance its green chemistry profile while maintaining efficacy – a balance frequently discussed in sustainable pharma initiatives.

Industrial-scale production considerations for 6-[(Butylamino)methyl]-1,2-dihydropyridin-2-one focus on atom economy and waste minimization, with particular attention to catalyst recovery and solvent selection. These process optimization challenges mirror broader industry movements toward continuous manufacturing and flow chemistry, topics generating substantial interest in chemical engineering publications.

Future research directions for this compound may explore its chiral resolution potential, given the increasing importance of enantiopure pharmaceuticals. Additionally, its incorporation into metal-organic frameworks or covalent organic polymers could unlock applications in drug delivery systems or catalysis – areas witnessing exponential growth in scientific literature and patent applications.